1,3-Divinyluracil

• CAS No.: 106491-80-9
• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 1,3-bis(ethenyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C8H8N2O2/c1-3-9-6-5-7(11)10(4-2)8(9)12/h3-6H,1-2H2
• InChI Key: LPFKFSKSKOFUPJ-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C=CC(=O)N(C1=O)C=C

Description

1,3-Divinyluracil is a uracil derivative characterized by two vinyl (-CH=CH₂) groups substituted at the 1 and 3 positions of the pyrimidine ring. Uracil derivatives are widely studied for their roles in pharmaceutical chemistry, particularly in nucleoside analogs and enzyme inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Divinyluracil can be synthesized through the reaction of uracil with acetylene, catalyzed by cadmium acetate . This method allows for the direct introduction of vinyl groups into the uracil structure in a single step.

Industrial Production Methods

While specific industrial production methods for 1,3-divinyluracil are not well-documented, the general approach involves the use of scalable chemical reactions that ensure high yield and purity. The reaction conditions typically involve controlled temperatures and the use of catalysts to facilitate the vinylation process.

Chemical Reactions Analysis

Types of Reactions

1,3-Divinyluracil undergoes various chemical reactions, including:

Oxidation: The vinyl groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The vinyl groups can be reduced to ethyl groups.

Substitution: The vinyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often used for reduction.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of ethyl-substituted uracil.

Substitution: Formation of various substituted uracil derivatives depending on the nucleophile used.

Scientific Research Applications

1,3-Divinyluracil has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1,3-divinyluracil involves its interaction with various molecular targets. The vinyl groups can undergo reactions that modify the uracil ring, leading to changes in its chemical and biological properties. These modifications can affect the compound’s ability to interact with enzymes, nucleic acids, and other biomolecules, thereby influencing its biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The substituents at the 1 and 3 positions of the uracil ring significantly influence chemical reactivity, solubility, and biological activity. Below is a comparison of key uracil derivatives:

Compound	Substituents (Position 1 & 3)	Molecular Formula	Molecular Weight	Key Properties/Applications	CAS Number
1,3-Divinyluracil	Vinyl (-CH=CH₂)	C₈H₈N₂O₂	164.16 (calc.)	Hypothesized: High reactivity due to vinyl groups; potential for polymerization or conjugation in drug design.	Not available
1,3-Dimethyluracil	Methyl (-CH₃)	C₆H₈N₂O₂	140.14	Stable crystalline solid; mp 119–122°C; used in nucleic acid research .	874-14-6
6-Amino-1,3-dimethyluracil	Methyl (-CH₃) and amino (-NH₂)	C₆H₉N₃O₂	155.16	High purity (>98%) critical for drug efficacy; used in antiviral and anticancer studies .	6642-31-5
Dihydrouracil	Hydrogen (saturated ring)	C₄H₆N₂O₂	114.10	Reduced ring improves metabolic stability; intermediate in pyrimidine catabolism .	504-07-4
N(1),N(3)-Diallyluracil	Allyl (-CH₂CH=CH₂)	C₁₀H₁₂N₂O₂	192.21	Enhanced lipophilicity; explored as a prodrug carrier .	869578-07-4 (related analog)

Purity and Performance

High-purity variants (e.g., 99% pure 1,3-dimethyluracil) minimize impurities that could interfere with pharmacological activity. For example, impurities in 6-amino-1,3-dimethyluracil alter bioavailability, affecting drug absorption and efficacy .

Research Findings and Gaps

• Synthetic Challenges : Vinyl groups in 1,3-divinyluracil may complicate synthesis due to polymerization risks, unlike methyl or allyl derivatives, which are more straightforward to stabilize .
• Biological Activity: While 6-amino-1,3-dimethyluracil shows promise in antiviral studies, the biological activity of 1,3-divinyluracil remains unexplored in the provided evidence.
• Thermal Stability : Methyl-substituted uracils (mp ~120°C) are more thermally stable than hypothetical vinyl analogs, which may exhibit lower melting points due to reduced crystallinity .